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Get Quote

Cornuside Fact Sheet

The table below summarizes the key technical data for cornuside from supplier specifications and recent

research.

Property Details

Molecular Formula C₂₄H₃₀O₁₄ [1] [2]

Molecular Weight 542.49 g/mol [1] [2]

CAS Number 131189-57-6 [1] [2]

Physical Form Solid, white to off-white [2]

Purity ≥ 98% to 99.99% (as determined by HPLC) [1] [3]

Storage -20°C powder, protect from light [1] [2]

Solubility & Solution Preparation

Cornuside is typically dissolved in DMSO for in vitro studies. The table below outlines the standard

procedures for preparing stock and working solutions.
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Solution Type Solvent Concentration Preparation & Notes

| Stock Solution (for in vitro) | Anhydrous DMSO | 100 mg/mL (184.34 mM) [1] [2] | • Sonication may be

needed to dissolve. • Hygroscopic DMSO significantly impacts solubility; use freshly opened DMSO [1]

[2]. | | Working Solution (for in vivo) | 10% DMSO + 40% PEG300 + 5% Tween-80 + 45% Saline [2] | ≥

2.5 mg/mL (4.61 mM) [2] | • Prepare fresh for animal studies. • Method: Sequentially add DMSO stock to

PEG300, Tween-80, then saline. Mix after each step until clear [2]. |

Critical Experimental Notes

Based on the gathered information, please pay close attention to the following points:

Solvent Order is Critical: When preparing in vivo working solutions, you must add solvents in the

specified order and ensure the solution is clear at each step before proceeding. Vortexing or brief
sonication can aid in mixing [2].

DMSO Quality: The emphasis on using fresh, anhydrous DMSO cannot be overstated, as absorbed
water will drastically reduce the compound's solubility [1] [2].

Solution Stability: Aliquot and store DMSO stock solutions at -80°C (for 6 months) or -20°C (for 1
month) to prevent inactivation from repeated freeze-thaw cycles. Protect from light [2].

Biological Context & Research Applications

Understanding the signaling pathways targeted by cornuside can help you design your experiments. Recent

studies highlight its effects on pathways related to inflammation and autophagy.
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The diagram above shows that cornuside's neuroprotective effects, demonstrated in Alzheimer's disease

models, primarily work through two connected mechanisms:

Primary Pathway (in blue): Cornuside enhances Sirt1-mediated autophagy [4]. This increased

autophagy flux helps degrade the overactivated NLRP3 inflammasome.
Secondary Pathway (in red): Cornuside directly inhibits the activation of key inflammatory signaling

molecules like NF-κB and p38 MAPK [1] [2]. This reduces the subsequent activation of the NLRP3
inflammasome and the release of harmful cytokines, protecting neurons from pyroptosis

(inflammatory cell death) [4] [3].
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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